Cas no 1807250-84-5 (Ethyl 4-cyano-2-difluoromethyl-6-(hydroxymethyl)benzoate)

• Product Name: Ethyl 4-cyano-2-difluoromethyl-6-(hydroxymethyl)benzoate
• CAS No: 1807250-84-5
• MF: C₁₂H₁₁F₂NO₃
• MW: 255.217450380325
• CID: 4955484
• Update Time: 2025-07-10

Ethyl 4-cyano-2-difluoromethyl-6-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-difluoromethyl-6-(hydroxymethyl)benzoate

• Inchi： 1S/C12H11F2NO3/c1-2-18-12(17)10-8(6-16)3-7(5-15)4-9(10)11(13)14/h3-4,11,16H,2,6H2,1H3
• InChI Key： METHVNSRDIRVAC-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C#N)=CC(CO)=C1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 340
• XLogP3: 1.6
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 4-cyano-2-difluoromethyl-6-(hydroxymethyl)benzoate

Ethyl 4-cyano-2-difluoromethyl-6-(hydroxymethyl)benzoate (CAS No. 1807250-84-5): A Comprehensive Overview

Ethyl 4-cyano-2-difluoromethyl-6-(hydroxymethyl)benzoate, identified by its CAS number 1807250-84-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoate derivatives, characterized by its complex structural features that include a cyano group, difluoromethyl substituents, and a hydroxymethyl moiety. These structural elements contribute to its unique chemical properties and potential biological activities, making it a subject of intense study in the development of novel therapeutic agents.

The< strong>Ethyl 4-cyano-2-difluoromethyl-6-(hydroxymethyl)benzoate molecule exhibits a high degree of functional diversity, which is primarily attributed to the presence of multiple reactive sites. The cyano group (-CN) at the 4-position introduces a polar and electrophilic center, while the difluoromethyl group (-CF₂) at the 2-position enhances lipophilicity and metabolic stability. Additionally, the hydroxymethyl group (-CH₂OH) at the 6-position provides a site for hydrogen bonding and further functionalization. This combination of structural features makes the compound a versatile scaffold for drug design and discovery.

In recent years, there has been growing interest in exploring the pharmacological potential of benzoate derivatives due to their demonstrated efficacy in various therapeutic applications. The< strong>Ethyl 4-cyano-2-difluoromethyl-6-(hydroxymethyl)benzoate has been investigated for its potential role in modulating biological pathways associated with inflammation, pain, and neurodegenerative diseases. Preliminary studies suggest that this compound may exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, its ability to interact with biological targets suggests potential applications in the treatment of chronic pain conditions.

The structural complexity of< strong>Ethyl 4-cyano-2-difluoromethyl-6-(hydroxymethyl)benzoate also makes it an attractive candidate for further derivatization and optimization. Researchers have been exploring various synthetic strategies to modify its core structure while retaining or enhancing its biological activity. For instance, replacing the cyano group with other functional groups or introducing additional substituents at different positions on the benzene ring could lead to novel analogs with improved pharmacokinetic profiles. These efforts are supported by computational modeling and high-throughput screening techniques, which enable rapid identification of promising derivatives.

One of the most compelling aspects of< strong>Ethyl 4-cyano-2-difluoromethyl-6-(hydroxymethyl)benzoate is its potential in addressing unmet medical needs. Current research indicates that this compound may have applications in treating conditions where traditional therapies have limited efficacy. For example, studies have shown that benzoate derivatives can interact with specific receptors and enzymes involved in neuroinflammation, making them candidates for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The< strong>4-cyano,< strong>2-difluoromethyl, and< strong>6-hydroxymethyl groups collectively contribute to its ability to modulate these pathways effectively.

The synthesis of< strong>Ethyl 4-cyano-2-difluoromethyl-6-(hydroxymethyl)benzoate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including cross-coupling reactions and palladium catalysis, have been employed to construct the complex core structure efficiently. The introduction of fluorine atoms at the< strong>2-position is particularly challenging but crucial for achieving optimal biological activity. Recent advancements in synthetic chemistry have made it possible to produce this compound with high purity and yield, facilitating further research and development.

In conclusion, Ethyl 4-cyano-2-difluoromethyl-6-(hydroxymethyl)benzoate (CAS No. 1807250-84-5) represents a promising candidate for pharmaceutical development due to its unique structural features and potential biological activities. The combination of a cyano group, difluoromethyl substituents, and a hydroxymethyl moiety endows this compound with diverse functional properties that make it suitable for modulating various biological pathways. Ongoing research efforts are focused on optimizing its synthesis, exploring new derivatives, and evaluating its therapeutic potential in preclinical studies. As our understanding of drug design continues to evolve, compounds like Ethyl 4-cyano-2-difluoromethyl-6-(hydroxymethyl)benzoate are poised to play a significant role in addressing critical medical challenges.